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Compound of Interest

Compound Name: 3,4-Dimethylanisole

Cat. No.: B1293948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Dimethylanisole, a versatile

aromatic compound with applications in the fragrance, flavor, and pharmaceutical industries.

This document consolidates its chemical and physical properties, detailed experimental

protocols for its synthesis and purification, analytical methods, and a review of its safety and

potential biological activities.

Chemical and Physical Properties
3,4-Dimethylanisole, also known as 4-methoxy-1,2-dimethylbenzene, is a colorless liquid with

a characteristic sweet, woody odor.[1][2] It is an organic compound that is soluble in common

organic solvents like ethanol and ether but is insoluble in water.[2]

Table 1: Physical and Chemical Properties of 3,4-Dimethylanisole
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Property Value Reference(s)

CAS Number 4685-47-6 [3][4]

Molecular Formula C₉H₁₂O [5]

Molecular Weight 136.19 g/mol [3]

Appearance Clear, colorless liquid [1][2]

Boiling Point 200-201 °C (at 760 mmHg)

Density 0.974 g/mL at 25 °C

Refractive Index (n20/D) 1.517

Flash Point 76 °C (168.8 °F) - closed cup

EINECS Number 225-142-2 [3]

Table 2: Spectroscopic Data Identifiers for 3,4-Dimethylanisole

Spectroscopic Data Available From

¹H NMR ChemicalBook, SpectraBase[6][7][8]

¹³C NMR ChemicalBook, PubChem[1][9]

Mass Spectrometry (GC-MS) PubChem, SpectraBase[4][10]

FTIR Spectroscopy PubChem, ResearchGate[4][11][12]

Raman Spectroscopy PubChem, ResearchGate[1][4][12]

Synthesis of 3,4-Dimethylanisole
The most common and direct method for the synthesis of 3,4-Dimethylanisole is through the

methylation of 3,4-dimethylphenol. This can be achieved via a Williamson ether synthesis or by

using other methylating agents like dimethyl sulfate.

Experimental Protocol: Williamson Ether Synthesis
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This protocol describes the synthesis of 3,4-Dimethylanisole from 3,4-dimethylphenol and a

methylating agent, such as methyl iodide, in the presence of a base.

Materials:

3,4-Dimethylphenol

Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

Methyl iodide (CH₃I) or Dimethyl sulfate ((CH₃)₂SO₄)

Acetone or N,N-Dimethylformamide (DMF)

Diethyl ether or Dichloromethane

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Deprotonation of Phenol: In a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 3,4-dimethylphenol (1 equivalent) in acetone or DMF.

Add a suitable base, such as powdered potassium carbonate (1.5 equivalents) or sodium

hydroxide (1.2 equivalents).

Stir the mixture at room temperature for 30 minutes to form the corresponding phenoxide

salt.

Methylation: Slowly add the methylating agent (e.g., methyl iodide, 1.2 equivalents) dropwise

to the reaction mixture. If using dimethyl sulfate, exercise extreme caution as it is highly

toxic.

Heat the reaction mixture to reflux (for acetone) or to 60-80 °C (for DMF) and monitor the

reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete
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within 2-4 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature.

If using acetone, remove the solvent under reduced pressure. If using DMF, dilute the

mixture with water and extract the product with diethyl ether or dichloromethane (3 x 50 mL).

Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50

mL).

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude 3,4-Dimethylanisole.

Synthesis

Work-up Purification

3,4-Dimethylphenol

Reaction MixtureBase (e.g., K2CO3)

Methylating Agent (e.g., CH3I)

Quenching & ExtractionReflux/Heat Washing Drying Crude ProductSolvent Removal Vacuum Distillation Pure 3,4-Dimethylanisole

Click to download full resolution via product page

General workflow for the synthesis and purification of 3,4-Dimethylanisole.

Purification
The crude 3,4-Dimethylanisole obtained from the synthesis can be purified by vacuum

distillation to yield a high-purity product.
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Experimental Protocol: Vacuum Distillation
Apparatus:

Round-bottom flask

Short path distillation head with a condenser and vacuum adapter

Receiving flask

Heating mantle with a stirrer

Vacuum pump and pressure gauge (manometer)

Cold trap

Procedure:

Assemble the vacuum distillation apparatus. Ensure all glass joints are properly greased to

maintain a good vacuum.

Transfer the crude 3,4-Dimethylanisole to the distillation flask. Add a magnetic stir bar.

Connect the apparatus to a vacuum pump with a cold trap in between.

Slowly reduce the pressure inside the apparatus.

Once the desired pressure is reached and stable, begin heating the distillation flask gently

with the heating mantle while stirring.

The boiling point of 3,4-Dimethylanisole at atmospheric pressure is 200-201 °C. Under

reduced pressure, the boiling point will be significantly lower. A pressure-temperature

nomograph can be used to estimate the boiling point at a given pressure.[13][14][15][16]

Collect the fraction that distills at a constant temperature corresponding to the expected

boiling point at the applied pressure.

After the distillation is complete, turn off the heat and allow the apparatus to cool to room

temperature before slowly releasing the vacuum.
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Analytical Methods
The purity and identity of 3,4-Dimethylanisole can be confirmed using various analytical

techniques, with Gas Chromatography-Mass Spectrometry (GC-MS) being a primary method

for both qualitative and quantitative analysis.

Experimental Protocol: GC-MS Analysis
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for aromatic compounds (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25

µm film thickness)[17]

Sample Preparation:

Dilute a small amount of the 3,4-Dimethylanisole sample in a suitable volatile solvent (e.g.,

dichloromethane or hexane) to a concentration of approximately 10-100 µg/mL.

GC-MS Conditions (Typical):

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1) or splitless

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp to 240 °C at a rate of 10 °C/min

Hold at 240 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C
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Ionization Mode: Electron Impact (EI) at 70 eV

Scan Range: m/z 40-300

Data Analysis:

The identity of 3,4-Dimethylanisole is confirmed by its retention time and the fragmentation

pattern in its mass spectrum. The mass spectrum is characterized by a molecular ion peak

(M⁺) at m/z 136 and other characteristic fragment ions.[4]

Biological Activity and Applications in Drug
Development
Potential Biological Activities
Some studies have suggested that 3,4-Dimethylanisole may possess antimicrobial and

antioxidant properties.[1][2]

Antimicrobial Activity: The antimicrobial potential of compounds like 3,4-Dimethylanisole
can be evaluated in vitro using methods such as the broth microdilution assay to determine

the Minimum Inhibitory Concentration (MIC) against various bacterial and fungal strains.[18]

[19][20][21][22]

Antioxidant Activity: The antioxidant capacity can be assessed using in vitro assays such as

the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. This method measures

the ability of the compound to donate a hydrogen atom or an electron to the stable DPPH

radical.

Applications in Pharmaceutical Synthesis
3,4-Dimethylanisole serves as a versatile building block in organic synthesis.[2] It can

undergo various reactions, such as electrophilic aromatic substitution, to introduce functional

groups, making it a valuable intermediate in the synthesis of more complex molecules,

including potential pharmaceutical agents. For instance, it has been used as a starting reagent

in the synthesis of 3- and 4-methoxy-N-hydroxyphthalimide.
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General mechanism of electrophilic aromatic substitution on 3,4-Dimethylanisole.

Safety and Handling
3,4-Dimethylanisole is classified as a combustible liquid and requires careful handling.[3]

Table 3: GHS Hazard Information for 3,4-Dimethylanisole

Hazard Statement GHS Classification Precautionary Statements

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

P264, P270, P301+P312,

P330, P501

H315: Causes skin irritation Skin irritation (Category 2)

P264, P280, P302+P352,

P321, P332+P313,

P362+P364

H318: Causes serious eye

damage

Serious eye damage

(Category 1)

P280, P305+P351+P338,

P310

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Handling Precautions:
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Handle in a well-ventilated area, preferably in a fume hood.[3][4]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[3][4]

Keep away from heat, sparks, and open flames.[3][4]

Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of vapors.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention.[3][4]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing.[3][4]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water. Seek medical

attention.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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